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Compound of Interest

Compound Name:
4-Isopropyl-1,3-thiazole-2-

carbaldehyde

CAS No.: 184154-42-5

Cat. No.: B061702 Get Quote

4-Isopropyl-1,3-thiazole-2-carbaldehyde (CAS No. 184154-42-5) is a heterocyclic aldehyde

that serves as a valuable intermediate in various scientific fields.[1][2][3] Its unique molecular

architecture, featuring a thiazole ring, makes it a person of interest in pharmaceutical

development, where it is explored for potential antimicrobial and antifungal properties.[4] The

thiazole moiety is a well-established pharmacophore present in numerous approved drugs, and

its derivatives are actively researched for diverse biological activities, including anti-

inflammatory and anticancer effects.[5][6] Beyond pharmaceuticals, this compound is utilized in

the flavor and fragrance industry for its characteristic warm, nutty aroma and as a precursor in

the synthesis of agrochemicals and advanced materials.[4]

Given its utility and increasing presence in research laboratories, a comprehensive

understanding of its safety and hazard profile is critical for all personnel involved in its handling,

from bench-scale synthesis to quality control analysis. This guide provides an in-depth analysis

of its toxicological properties, outlines robust protocols for exposure control, and details

systematic emergency procedures.

Section 1: Hazard Identification and GHS
Classification
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a standardized framework for communicating the hazards associated with chemical

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 13 Tech Support

https://www.benchchem.com/product/b061702?utm_src=pdf-interest
https://www.benchchem.com/product/b061702?utm_src=pdf-body
https://fluorochem.co.uk/product/F308773/
https://www.scbt.com/p/4-isopropyl-1-3-thiazole-2-carbaldehyde-184154-42-5
https://www.hit2lead.com/building-blocks/4009803
https://www.chemimpex.com/products/26619
https://www.researchgate.net/publication/399619612_Design_synthesis_biological_evaluation_and_in_silico_studies_of_novel_13-thiazole_derivatives
https://pmc.ncbi.nlm.nih.gov/articles/PMC9268695/
https://www.chemimpex.com/products/26619
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b061702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


substances. 4-Isopropyl-1,3-thiazole-2-carbaldehyde is classified as a hazardous substance,

primarily due to its irritant properties and acute toxicity.[1][7]

Hazard Class Category Hazard Statement Code

Acute Toxicity, Oral Category 4 Harmful if swallowed H302

Acute Toxicity, Dermal Category 4
Harmful in contact

with skin
H312

Acute Toxicity,

Inhalation
Category 4 Harmful if inhaled H332

Skin

Corrosion/Irritation
Category 2 Causes skin irritation H315

Serious Eye

Damage/Irritation
Category 2A

Causes serious eye

irritation
H319

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
May cause respiratory

irritation
H335

Source: Aggregated

GHS information from

multiple sources.[1][7]

GHS Pictogram:

GHS07: Exclamation Mark (indicates irritant, skin sensitizer, acute toxicity (harmful), narcotic

effects, respiratory tract irritation).[1]

The causality behind this classification lies in the chemical reactivity of the aldehyde functional

group and the biological interactions of the thiazole ring system. Aldehydes are known to react

with biological nucleophiles, such as amine and thiol groups in proteins, which can lead to

cellular damage and trigger inflammatory responses, manifesting as skin, eye, and respiratory

irritation.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 13 Tech Support

https://www.benchchem.com/product/b061702?utm_src=pdf-body
https://fluorochem.co.uk/product/F308773/
https://pubchem.ncbi.nlm.nih.gov/compound/4-Isopropyl-1_3-thiazole-2-carbaldehyde
https://fluorochem.co.uk/product/F308773/
https://pubchem.ncbi.nlm.nih.gov/compound/4-Isopropyl-1_3-thiazole-2-carbaldehyde
https://fluorochem.co.uk/product/F308773/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b061702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Routes of Exposure Primary Health Effects

Inhalation
Respiratory Irritation

(STOT SE 3)

H335

Systemic Acute Toxicity

H332

Dermal Contact Skin Irritation

H315

H312

Ingestion
H302

Eye Contact Serious Eye Irritation
H319
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Caption: Routes of exposure and corresponding GHS-classified health hazards.

Section 2: Toxicological Profile and Risk
Assessment
While comprehensive toxicological data for 4-Isopropyl-1,3-thiazole-2-carbaldehyde is not

extensively published, the GHS classifications provide a strong basis for a precautionary risk

assessment.[7][8] The primary risks associated with acute exposure are moderate toxicity and

significant irritation.

Acute Toxicity: The compound is designated as "harmful" via oral, dermal, and inhalation

routes.[7] This implies that a short-term, single exposure above a certain dose could cause

significant health effects, though not severe enough to be classified as "toxic" or "fatal." The

lack of publicly available LD50 (median lethal dose) values necessitates a conservative

approach, treating any unintended exposure as potentially significant.
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Irritation: The designation "causes skin and serious eye irritation" indicates that direct contact

can lead to inflammation, redness, and pain.[1] For eyes, this can mean reversible damage.

The potential for respiratory irritation suggests that inhalation of vapors or aerosols can

cause discomfort and inflammation of the respiratory tract.[1]

Chronic Exposure and Other Endpoints: There is currently no specific data available on the

mutagenic, carcinogenic, or reproductive toxicity of this compound. In drug development, the

absence of data requires the assumption of potential hazard until proven otherwise through

rigorous testing. Researchers should note that other thiazole derivatives have demonstrated

a wide range of potent biological activities, underscoring the need to minimize exposure.[5]

[6]

Section 3: Exposure Control and Personal
Protection
A multi-layered approach, combining engineering controls and personal protective equipment

(PPE), is essential for mitigating the risks of exposure. The principle of ALARA (As Low As

Reasonably Achievable) must be rigorously applied.

Engineering Controls
The primary engineering control for handling this liquid compound is a certified chemical fume

hood. A fume hood is critical for two reasons: it protects the user from inhaling potentially

harmful vapors (addressing H332 and H335) and contains any accidental splashes or spills,

minimizing dermal exposure risk. All weighing, transferring, and reaction workups involving this

compound must be performed within a fume hood.[1]

Personal Protective Equipment (PPE)
The selection of PPE is the final barrier between the researcher and the chemical. The choice

is directly dictated by the hazard profile.

Eye and Face Protection: ANSI Z87.1-compliant chemical splash goggles are mandatory. If

there is a significant risk of splashing, a full-face shield should be worn in addition to

goggles.

Skin Protection:
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Gloves: Chemical-resistant gloves are required. Nitrile gloves are a common standard for

incidental contact. For prolonged handling or immersion, heavier-duty gloves such as butyl

rubber or Viton™ should be considered after consulting the glove manufacturer's

compatibility charts. Gloves must be inspected before use and changed immediately if

contamination is suspected.

Protective Clothing: A flame-resistant lab coat, fully buttoned, is required. Additional

protection, such as chemically resistant aprons or sleeves, may be necessary for larger-

scale operations.

Respiratory Protection: Not typically required when work is conducted within a properly

functioning chemical fume hood. However, a NIOSH-approved respirator with an organic

vapor cartridge may be necessary for emergency situations, such as a large spill, or if

engineering controls are not available or are malfunctioning.
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Task: Handling
4-Isopropyl-1,3-thiazole-2-carbaldehyde

Is the work performed
in a certified fume hood?

Standard PPE:
- Safety Goggles

- Lab Coat
- Nitrile Gloves

Yes

Add Respiratory Protection
(e.g., NIOSH-approved

organic vapor respirator)

No

Is there a
significant splash risk?

Is there a risk of
aerosolization or spill

outside of containment?

Yes

Proceed with Task

No

NoAdd Face Shield

Yes

Click to download full resolution via product page

Caption: Decision workflow for selecting appropriate Personal Protective Equipment (PPE).
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Protocol: Donning and Doffing PPE
This self-validating protocol ensures that contaminants are not spread during the removal of

protective gear.

Donning (Putting On):

1. Perform hand hygiene.

2. Don lab coat, ensuring it is fully fastened.

3. Don safety goggles or face shield.

4. Don gloves, pulling the cuffs over the sleeves of the lab coat.

Doffing (Taking Off): This sequence is designed to move from most to least contaminated.

1. Gloves: Remove the first glove by grasping the cuff and peeling it off, turning it inside out.

Hold the removed glove in the gloved hand. Slide the fingers of the ungloved hand under

the cuff of the remaining glove and peel it off, enclosing the first glove. Dispose of gloves

in the appropriate hazardous waste container.

2. Perform hand hygiene.

3. Goggles/Face Shield: Remove by handling the strap or earpieces, avoiding contact with

the front surface.

4. Lab Coat: Unfasten the coat. Peel it off the shoulders, turning the sleeves inside out as it is

removed. Fold the coat so the contaminated exterior is contained within.

5. Perform thorough hand hygiene with soap and water.

Section 4: Safe Handling, Storage, and Disposal
Handling Protocol

Preparation: Before handling, ensure a Safety Data Sheet (SDS) is accessible. Verify that a

safety shower and eyewash station are unobstructed and functional.[9]
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Work Area: Designate a specific area within the fume hood for the procedure.

Transfer: When transferring the liquid, use a pipette or a funnel to minimize splashing. Avoid

pouring directly from large containers to small ones.

Heating: If heating is required, use a controlled heating source like a heating mantle or a

sand/water bath. Avoid open flames, as related thiazole compounds are combustible.[10][11]

Post-Handling: After completion, decontaminate the work surface. Tightly seal the container

with the compound.[1] Remove PPE as described in the doffing protocol.

Storage
Proper storage is critical for maintaining chemical integrity and preventing hazardous situations.

Conditions: Store in a cool, dry, and well-ventilated area.[12][13] The recommended storage

temperature is between 0-8°C.[4]

Container: Keep the container tightly closed to prevent the escape of vapors and potential

contamination.[1]

Segregation: Store away from strong oxidizing agents, acids, and bases.

Peroxide Formation: Aldehydes are a class of chemicals that can potentially form explosive

peroxides over time, especially when exposed to air and light.[14] While specific data for this

compound is lacking, it is prudent to date the container upon opening and monitor for any

signs of precipitate or crystallization.

Disposal
All waste containing 4-Isopropyl-1,3-thiazole-2-carbaldehyde, including empty containers,

contaminated PPE, and reaction byproducts, must be disposed of as hazardous chemical

waste. Follow all institutional, local, and national regulations for hazardous waste disposal. Do

not dispose of this chemical down the drain.

Section 5: Emergency Procedures
A pre-planned and well-rehearsed emergency response plan is crucial.
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Emergency Event

What is the nature
of the emergency?

Chemical Spill

Spill

Personnel Exposure

Exposure

Fire

Fire

Is the spill large
or unmanageable? Route of Exposure?

Activate fire alarm
Evacuate

If safe, use appropriate
extinguisher (CO2, dry chemical)

Evacuate Area
Alert Emergency Services

Restrict Access

Yes

Alert Colleagues
Don appropriate PPE

Contain with absorbent
Collect and dispose as

hazardous waste

No

Skin / Eye Contact

Skin/Eye

Inhalation

Inhalation

Rinse with eyewash or
safety shower for 15 min

Remove contaminated clothing
Seek immediate medical attention

Move to fresh air
Seek immediate medical attention

Click to download full resolution via product page

Caption: Flowchart for initial emergency response actions.
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First Aid Measures
Immediate and correct first aid can significantly reduce the severity of an injury.

Inhalation (H335, H332): Immediately move the affected person to fresh air. If breathing is

difficult, provide oxygen. Seek immediate medical attention.[1]

Skin Contact (H315, H312): Immediately flush the affected area with copious amounts of

water for at least 15 minutes while removing contaminated clothing and shoes.[1][9] Seek

medical attention if irritation persists.

Eye Contact (H319): Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[9][11] Remove contact lenses if present and

easy to do. Seek immediate medical attention.

Ingestion (H302): Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person.[1][12] Seek immediate medical attention.

Spill Response
Minor Spill (Contained in a fume hood): Wearing appropriate PPE, absorb the spill with an

inert material (e.g., vermiculite, sand). Collect the contaminated material into a sealed

container for hazardous waste disposal. Clean the spill area with a suitable solvent, followed

by soap and water.

Major Spill (Outside of a fume hood): Evacuate the immediate area. Alert others and contact

your institution's emergency response team. Restrict access to the area. If safe to do so,

increase ventilation by opening sashes.

Conclusion
4-Isopropyl-1,3-thiazole-2-carbaldehyde is a chemical of significant utility in research and

development, but it possesses a clear hazard profile that demands respect and careful

management. Its primary hazards include acute toxicity via all major routes of exposure and

significant irritation to the skin, eyes, and respiratory system. By understanding the causality of

these hazards and implementing the robust engineering controls, personal protective

equipment protocols, and emergency procedures detailed in this guide, researchers can
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confidently and safely harness the synthetic potential of this compound. A proactive safety

culture, grounded in a thorough understanding of chemical risks, is paramount to innovation in

the chemical sciences.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 13 Tech Support

https://fluorochem.co.uk/product/F308773/
https://www.scbt.com/p/4-isopropyl-1-3-thiazole-2-carbaldehyde-184154-42-5
https://www.scbt.com/p/4-isopropyl-1-3-thiazole-2-carbaldehyde-184154-42-5
https://www.hit2lead.com/building-blocks/4009803
https://www.chemimpex.com/products/26619
https://www.researchgate.net/publication/399619612_Design_synthesis_biological_evaluation_and_in_silico_studies_of_novel_13-thiazole_derivatives
https://pmc.ncbi.nlm.nih.gov/articles/PMC9268695/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9268695/
https://pubchem.ncbi.nlm.nih.gov/compound/4-Isopropyl-1_3-thiazole-2-carbaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/4-Isopropyl-1_3-thiazole-2-carbaldehyde
https://www.fishersci.com/store/msds?partNumber=AAH64028&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://ehs.yale.edu/sites/default/files/files/organic-peroxides-sop.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA13532&PLANT=d__ALF
https://store.apolloscientific.co.uk/storage/msds/OR14343_msds.pdf
https://www.aurochemicals.com/wp-content/uploads/2021/06/2-ISOPROPYL-4-METHYL-THIAZOLE-PEACH-THIAZOLE-1-in-ETOH-Natural-SDS.pdf
https://www.axxence.de/fileadmin/DocumentPublisher/sds/natural_2-isopropyl-4-methylthiazole_355510_US-EN_SDS.pdf
https://chemistry.acadiau.ca/safety.html?file=files/sites/chemistry/resources/safety/Peroxide_Forming_Chemicals_SOP.pdf&cid=53164
https://www.benchchem.com/product/b061702#safety-and-hazards-of-4-isopropyl-1-3-thiazole-2-carbaldehyde
https://www.benchchem.com/product/b061702#safety-and-hazards-of-4-isopropyl-1-3-thiazole-2-carbaldehyde
https://www.benchchem.com/product/b061702#safety-and-hazards-of-4-isopropyl-1-3-thiazole-2-carbaldehyde
https://www.benchchem.com/product/b061702#safety-and-hazards-of-4-isopropyl-1-3-thiazole-2-carbaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b061702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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